Cas no 94135-45-2 (9-Octadecenamide,12-(sulfooxy)-N-[2-(sulfooxy)ethyl]-, disodium salt, [R-(Z)]- (9CI))

9-Octadecenamide,12-(sulfooxy)-N-[2-(sulfooxy)ethyl]-, disodium salt, [R-(Z)]- (9CI) structure
94135-45-2 structure
Product Name:9-Octadecenamide,12-(sulfooxy)-N-[2-(sulfooxy)ethyl]-, disodium salt, [R-(Z)]- (9CI)
CAS No:94135-45-2
MF:C20H35NNa2O11S2
MW:575.601546525955
CID:817803
PubChem ID:44145141
Update Time:2025-04-19

9-Octadecenamide,12-(sulfooxy)-N-[2-(sulfooxy)ethyl]-, disodium salt, [R-(Z)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecenamide,12-(sulfooxy)-N-[2-(sulfooxy)ethyl]-, disodium salt, [R-(Z)]- (9CI)
    • disodium hydrogen (R)-12-(sulphonatooxy)-N-[2-(sulphonatooxy)ethyl]oleamidate
    • disodium,[(Z,6R)-1-carboxy-17-oxo-17-(2-sulfonatooxyethylamino)heptadec-8-en-6-yl] sulfate
    • Disodium hydrogen (R)-12-(sulphonatooxy)-N-(2-(sulphonatooxy)ethyl)oleamidate
    • 94135-45-2
    • 9-Octadecenamide,12-(sulfooxy)-N-[2-(sulfooxy)ethyl]-,disodium salt,[r-(Z)]-(9ci)
    • EINECS 302-914-8
    • Inchi: 1S/C20H37NO11S2.2Na/c22-19(21-16-17-31-33(25,26)27)14-10-6-4-2-1-3-5-8-12-18(32-34(28,29)30)13-9-7-11-15-20(23)24;;/h5,8,18H,1-4,6-7,9-17H2,(H,21,22)(H,23,24)(H,25,26,27)(H,28,29,30);;/q;2*+1/p-2/b8-5-;;/t18-;;/m0../s1
    • InChI Key: QLOOPHWZEFMSHA-UODLQSSDSA-L
    • SMILES: S(=O)(=O)([O-])O[C@@H](C/C=C\CCCCCCCC(NCCOS(=O)(=O)[O-])=O)CCCCCC(=O)O.[Na+].[Na+]

Computed Properties

  • Exact Mass: 575.14469184g/mol
  • Monoisotopic Mass: 575.14469184g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 20
  • Complexity: 773
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 216Ų
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.